2-Cyclopentyloxirane
Overview
Description
2-Cyclopentyloxirane is a chemical compound with the molecular formula C7H12O . It has an average mass of 112.170 Da and a monoisotopic mass of 112.088814 Da . It is used as a reagent in the autoxidation products from vinylcyclohexane, vinylcyclopentane, and vinylcyclohexene .
Synthesis Analysis
While specific synthesis methods for 2-Cyclopentyloxirane were not found in the search results, retrosynthetic analysis is a cornerstone of modern natural product synthesis, providing an array of tools for disconnecting structures . This approach could potentially be applied to the synthesis of 2-Cyclopentyloxirane.
Molecular Structure Analysis
The molecular structure of 2-Cyclopentyloxirane consists of a cyclopentyl group attached to an oxirane ring . The compound has one hydrogen bond acceptor, no hydrogen bond donors, and one freely rotating bond .
Physical And Chemical Properties Analysis
2-Cyclopentyloxirane has a density of 1.1±0.1 g/cm3, a boiling point of 148.9±8.0 °C at 760 mmHg, and a vapor pressure of 5.2±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 37.0±3.0 kJ/mol and a flash point of 30.0±15.3 °C . The compound has a molar refractivity of 31.9±0.3 cm3, a polar surface area of 13 Å2, and a polarizability of 12.7±0.5 10-24 cm3 .
Scientific Research Applications
[2 + 2] Cycloaddition Reactions
This compound plays a significant role in [2 + 2] cycloaddition reactions, which are a primary method for synthesizing cyclobutanes. These reactions are crucial in the chemical synthesis of selected cyclobutane-containing natural products .
Medicinal Chemistry
Oxetanes, such as 2-Cyclopentyloxirane, have been the subject of numerous studies for their potential applications in medicinal chemistry due to their unique structural properties .
Natural Product Synthesis
The [2 + 2] cycloaddition reactions involving 2-Cyclopentyloxirane are important for the synthesis of natural products that contain cyclobutane rings, which are found in various bioactive compounds .
Mechanism of Action
Mode of Action
Given its structure as a cyclic ether, it is likely that it undergoes ring-opening reactions under various conditions .
Biochemical Pathways
Cyclic ethers like 2-cyclopentyloxirane are often involved in a variety of biochemical reactions, including those in the metabolism of lipids and carbohydrates .
Pharmacokinetics
Its molecular weight of 11217 g/mol and its solubility in organic solvents suggest that it may have good bioavailability .
Result of Action
It has been used as a reagent in the autoxidation products from vinylcyclohexane, vinylcyclopentane, and vinylcyclohexene .
Action Environment
Like many organic compounds, its stability and reactivity are likely to be influenced by factors such as temperature, ph, and the presence of other reactive species .
properties
IUPAC Name |
2-cyclopentyloxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c1-2-4-6(3-1)7-5-8-7/h6-7H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFFFDMRLXIJHEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40527387 |
Source
|
| Record name | 2-Cyclopentyloxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40527387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopentyloxirane | |
CAS RN |
88301-26-2 |
Source
|
| Record name | 2-Cyclopentyloxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40527387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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